Cas no 25594-37-0 (3-Methylpyrazine 1-oxide)
3-Methylpyrazine 1-oxide structure
Product Name:3-Methylpyrazine 1-oxide
CAS No:25594-37-0
MF:C5H6N2O
MW:110.11394071579
CID:2189390
PubChem ID:573393
Update Time:2025-04-21
3-Methylpyrazine 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylpyrazine 1-oxide
- 3-methyl-pyrazine-1-oxide
- DB-304831
- pyrazine 1-oxide, 3-methyl-
- Pyrazine, 2-methyl-, 4-oxide
- 25594-37-0
- SCHEMBL2629384
-
- Inchi: 1S/C5H6N2O/c1-5-4-7(8)3-2-6-5/h2-4H,1H3
- InChI Key: MLURVXFBKAKBIV-UHFFFAOYSA-N
- SMILES: CC1N=CC=[N+]([O-])C=1
Computed Properties
- Exact Mass: 110.048012819Da
- Monoisotopic Mass: 110.048012819Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 38.4Ų
3-Methylpyrazine 1-oxide Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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